Cas no 1006432-47-8 (1-(chloromethyl)-5-cyclopropyl-3-(trifluoromethyl)-1h-pyrazole)

• Product Name: 1-(chloromethyl)-5-cyclopropyl-3-(trifluoromethyl)-1h-pyrazole
• CAS No: 1006432-47-8
• MF: C₈H₈ClF₃N₂
• MW: 224.61
• CID: 5069520
• Update Time: 2025-05-19

1-(chloromethyl)-5-cyclopropyl-3-(trifluoromethyl)-1h-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(chloromethyl)-5-cyclopropyl-3-(trifluoromethyl)-1h-pyrazole

• Inchi： 1S/C8H8ClF3N2/c9-4-14-6(5-1-2-5)3-7(13-14)8(10,11)12/h3,5H,1-2,4H2
• InChI Key： QIBJURAGJMEKTM-UHFFFAOYSA-N
• SMILES： N1(CCl)C(C2CC2)=CC(C(F)(F)F)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-(chloromethyl)-5-cyclopropyl-3-(trifluoromethyl)-1h-pyrazole

Comprehensive Overview of 1-(chloromethyl)-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole (CAS No. 1006432-47-8)

1-(chloromethyl)-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole (CAS No. 1006432-47-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrazole core with chloromethyl, cyclopropyl, and trifluoromethyl substituents, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends toward sustainable agriculture and precision medicine.

The compound's CAS No. 1006432-47-8 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and material science. Recent studies highlight its role in modulating enzyme inhibition and receptor binding, which are critical for developing novel therapeutics. Additionally, the trifluoromethyl group enhances metabolic stability, a key consideration in modern pharmaceutical design. This property addresses the growing demand for compounds with improved bioavailability and reduced side effects, a hot topic in AI-driven drug development forums.

From a synthetic perspective, 1-(chloromethyl)-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole exemplifies the convergence of green chemistry and high-throughput screening. Its cyclopropyl ring contributes to conformational rigidity, a feature exploited in designing small-molecule inhibitors. Industry professionals often inquire about scalable synthesis routes, reflecting the compound's commercial potential. Optimized protocols for its production are shared in open-access journals, catering to the global push for collaborative science.

Environmental and regulatory considerations also shape discussions around this compound. While not classified as hazardous, its chloromethyl moiety necessitates careful handling, aligning with broader laboratory safety trends. Researchers emphasize waste minimization techniques when working with such intermediates, resonating with the sustainability mandates of major funding agencies. These aspects are frequently highlighted in SEO-optimized articles targeting industrial chemists and academic researchers.

In summary, 1-(chloromethyl)-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole (CAS No. 1006432-47-8) represents a nexus of innovation across multiple disciplines. Its structural versatility and applicability in next-generation therapeutics ensure its prominence in scientific literature. As computational chemistry tools advance, demand for such tailored building blocks will likely grow, further cementing its status as a research cornerstone.